[1-methyl-3-phenyl-5-(phenylsulfonyl)-1H-pyrazol-4-yl]methyl 3,4-dichlorobenzenecarboxylate

• IUPAC Name: [5-(benzenesulfonyl)-1-methyl-3-phenylpyrazol-4-yl]methyl 3,4-dichlorobenzoate
• InChI: InChI=1S/C24H18Cl2N2O4S/c1-28-23(33(30,31)18-10-6-3-7-11-18)19(22(27-28)16-8-4-2-5-9-16)15-32-24(29)17-12-13-20(25)21(26)14-17/h2-14H,15H2,1H3
• InChI Key: PCKLBKUYTBTYIP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)COC(=O)C3=CC(=C(C=C3)Cl)Cl)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H18Cl2N2O4S
• Molecular Weight: 501.4 g/mol

Description

[1-methyl-3-phenyl-5-(phenylsulfonyl)-1H-pyrazol-4-yl]methyl 3,4-dichlorobenzenecarboxylate is a useful research compound. Its molecular formula is C24H18Cl2N2O4S and its molecular weight is 501.38. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthetic Methodologies and Derivative Formation : The synthesis of various pyrazole derivatives, including those containing the phenylsulfonyl group, has been extensively studied. Notably, vinyl phenyl sulfone and related compounds have been used in the formation of 3,3-diphenyl-3H-pyrazoles and their derivatives through reactions involving diphenyldiazomethane. These reactions facilitate the creation of complex molecules with potential applications in various fields of chemistry and pharmacology (Vasin et al., 2015). Similarly, the synthesis of novel N-phenylpyrazolyl aryl methanones derivatives, including the arylsulfonyl moiety, has been achieved, offering a range of compounds with diverse chemical properties and potential applications (Wang et al., 2015).

Biological Activities and Applications

• Antiviral and Antimicrobial Properties : A series of derivatives structurally related to pyrazole compounds have been synthesized and evaluated for their antiviral activities against various viruses. These compounds have shown significant potential, particularly against YFV and RSV, offering insights into the development of new antiviral agents (Desideri et al., 2019). Additionally, various pyrazole derivatives have demonstrated noteworthy antimicrobial properties, indicating their potential as antibacterial and antifungal agents in medical and agricultural applications (Reddy et al., 2010).

Structural Insights and Molecular Interactions

• Molecular Structure and Hydrogen Bonding : The detailed structural analysis of pyrazole derivatives has shed light on their molecular interactions, including hydrogen bonding patterns. This knowledge is crucial in understanding the properties of these compounds and in designing molecules with desired characteristics for various applications (Portilla et al., 2007).